Cas no 112898-35-8 (Disodium;[(2R,3S,4S,5R)-3,4,5,6-tetrahydroxy(2,3,4,5,6-14C5)oxan-2-yl](114C)methyl phosphate)

• Product Name: Disodium;[(2R,3S,4S,5R)-3,4,5,6-tetrahydroxy(2,3,4,5,6-14C5)oxan-2-yl](114C)methyl phosphate
• CAS No: 112898-35-8
• MF: C₆H₁₁Na₂O₉P
• MW: 316.054693460464
• CID: 129967
• Update Time: 2023-08-02

Disodium;[(2R,3S,4S,5R)-3,4,5,6-tetrahydroxy(2,3,4,5,6-14C5)oxan-2-yl](114C)methyl phosphate Chemical and Physical Properties

Names and Identifiers

• D-Glucose,6-(dihydrogen phosphate), labeled with carbon-14, disodium salt (9CI)
• D-GLUCOSE 6-PHOSPHATE-UL-14C SODIUM
• D-GLUCOSE-6-PHOSPHATE-UL-14C DISODIUM SALT
• Disodium;[(2R,3S,4S,5R)-3,4,5,6-tetrahydroxy(2,3,4,5,6-14C5)oxan-2-yl](114C)methyl phosphate

• Inchi： 1S/C6H13O9P.2Na/c7-3-2(1-14-16(11,12)13)15-6(10)5(9)4(3)8;;/h2-10H,1H2,(H2,11,12,13);;/q;2*+1/p-2/t2-,3-,4+,5-,6?;;/m1../s1/i1+2,2+2,3+2,4+2,5+2,6+2;;
• InChI Key： CHIBNKGHYAQTQY-AVHIMWLLSA-L
• SMILES： P(=O)([O-])([O-])O[14CH2][14C@@H]1[14C@H]([14C@@H]([14C@H]([14CH](O)O1)O)O)O.[Na+].[Na+]

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 266
• Topological Polar Surface Area: 163

Disodium;[(2R,3S,4S,5R)-3,4,5,6-tetrahydroxy(2,3,4,5,6-14C5)oxan-2-yl](114C)methyl phosphate Security Information

• Hazardous Material transportation number：UN 2910 7
• WGK Germany：3
• Hazardous Material Identification：